Cas no 2580239-93-4 (Tert-butyl 2-(azocan-4-yl)acetate)

• Product Name: Tert-butyl 2-(azocan-4-yl)acetate
• CAS No: 2580239-93-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5661961
• PubChem ID: 165888413
• Update Time: 2025-06-08

Tert-butyl 2-(azocan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27732960
• tert-butyl 2-(azocan-4-yl)acetate
• 2580239-93-4
• Tert-butyl 2-(azocan-4-yl)acetate

• Inchi： 1S/C13H25NO2/c1-13(2,3)16-12(15)10-11-6-4-5-8-14-9-7-11/h11,14H,4-10H2,1-3H3
• InChI Key： PKLNFXJNTRMRRJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCNCCCC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(azocan-4-yl)acetate

Introduction to Tert-butyl 2-(azocan-4-yl)acetate (CAS No. 2580239-93-4)

Tert-butyl 2-(azocan-4-yl)acetate, identified by its Chemical Abstracts Service (CAS) number 2580239-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of azocane derivatives, which are known for their versatile applications in synthetic chemistry and drug development. The unique structural features of Tert-butyl 2-(azocan-4-yl)acetate, particularly the presence of an azocane ring and a tert-butyl ester group, make it a valuable intermediate in the synthesis of more complex molecules.

The azocan-4-yl moiety in the molecular structure of this compound contributes to its reactivity and potential utility in various chemical transformations. Azocane derivatives are often employed as chiral auxiliaries or ligands in asymmetric synthesis, where their ability to induce stereoselectivity is highly beneficial. The tert-butyl group, on the other hand, enhances the compound's stability and solubility in certain organic solvents, making it easier to handle and process in laboratory settings.

In recent years, there has been a growing interest in exploring the pharmacological properties of azocane-based compounds. Studies have demonstrated that these molecules can exhibit interesting biological activities, including anti-inflammatory, antimicrobial, and even anticancer effects. The Tert-butyl 2-(azocan-4-yl)acetate derivative has been investigated for its potential role in modulating specific biological pathways, which could lead to the development of novel therapeutic agents.

One of the most compelling aspects of Tert-butyl 2-(azocan-4-yl)acetate is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex molecules with enhanced pharmacological profiles. For instance, it has been used as a precursor in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents that target inflammation-related diseases. The versatility of this compound makes it an indispensable tool for chemists and pharmacologists working on drug discovery and development.

The synthesis of Tert-butyl 2-(azocan-4-yl)acetate involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the functionalization of the azocane ring followed by esterification to introduce the tert-butyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods underscore the importance of Tert-butyl 2-(azocan-4-yl)acetate as a key intermediate in modern organic synthesis.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of Tert-butyl 2-(azocan-4-yl)acetate. Molecular modeling studies have provided insights into how this compound interacts with biological targets, which is crucial for designing more effective drugs. These computational approaches complement experimental investigations and have accelerated the discovery process in pharmaceutical research.

The industrial significance of Tert-butyl 2-(azocan-4-yl)acetate extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound for developing new drugs with improved efficacy and safety profiles. Its unique structural features make it a promising candidate for further exploration in drug design and optimization.

In conclusion, Tert-butyl 2-(azocan-4-yl)acetate (CAS No. 2580239-93-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its role as a synthetic intermediate and its potential biological activities make it a valuable asset for chemists and pharmacologists worldwide. As research continues to uncover new applications for this compound, its importance is likely to grow even further.